Cas no 2171851-11-7 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid
• CAS No: 2171851-11-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6035285
• PubChem ID: 165821569
• Update Time: 2025-05-19

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid
• 2171851-11-7
• EN300-1521992
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]phenyl}propanoic acid

• Inchi： 1S/C26H24N2O5/c1-16(25(30)31)17-10-12-18(13-11-17)28-24(29)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KKRSCFCKDBDZKW-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC(=CC=1)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid (CAS No. 2171851-11-7)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid (CAS No. 2171851-11-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and versatile applications in the synthesis of peptides and other bioactive molecules.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in the structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid ensures that the amino functionality remains protected during complex synthetic sequences, allowing for precise control over the reactivity and selectivity of the molecule.

Recent advancements in the field of peptide chemistry have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives, including 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid, play a crucial role in the synthesis of cyclic peptides with enhanced biological activity and stability. These cyclic peptides have shown promise in various therapeutic applications, including cancer treatment and anti-inflammatory therapies.

The carboxylic acid functionality in 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid further enhances its utility in chemical synthesis. This functional group can participate in a wide range of reactions, such as amide bond formation, esterification, and amidation, making it an essential building block for the construction of complex molecular architectures. Additionally, the carboxylic acid group can be easily modified or derivatized to introduce additional functional groups or to improve the solubility and bioavailability of the final product.

In terms of its physical properties, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid is typically obtained as a white solid with a high degree of purity. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN), which facilitates its use in various synthetic protocols. The compound's stability under standard laboratory conditions makes it an ideal choice for long-term storage and repeated use in research settings.

The phenyl ring present in the structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid contributes to its aromatic character and electronic properties. The phenyl ring can influence the overall conformation and reactivity of the molecule, making it an important consideration in the design of bioactive compounds. Recent studies have shown that phenyl-substituted amino acids can exhibit enhanced binding affinity to specific protein targets, which is crucial for developing high-potency drugs.

From a synthetic perspective, the preparation of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid typically involves multi-step processes that include protection, coupling, and deprotection reactions. One common approach involves starting from a commercially available Fmoc-amino acid derivative and performing selective functional group manipulations to introduce the desired substituents. Advanced techniques such as solid-phase peptide synthesis (SPPS) have also been employed to streamline the production process and improve yields.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}propanoic acid (CAS No. 2171851-11-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its versatile reactivity and stability, make it an essential tool for scientists working on the development of novel therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.